Cas no 99070-98-1 (1-chloro-4-(prop-2-en-1-ylsulfanyl)methylbenzene)

• Product Name: 1-chloro-4-(prop-2-en-1-ylsulfanyl)methylbenzene
• CAS No: 99070-98-1
• MF: C₁₀H₁₁ClS
• MW: 198.712340593338
• CID: 4379521
• Update Time: 2026-04-10

1-chloro-4-(prop-2-en-1-ylsulfanyl)methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-[(2-propenylthio)methyl]-
• 1-chloro-4-(prop-2-en-1-ylsulfanyl)methylbenzene

Additional information on 1-chloro-4-(prop-2-en-1-ylsulfanyl)methylbenzene

Introduction to 1-chloro-4-(prop-2-en-1-ylsulfanyl)methylbenzene (CAS No. 99070-98-1)

The compound 1-chloro-4-(prop-2-en-1-ylsulfanyl)methylbenzene (CAS No. 99070-98-1) is a highly specialized organic compound with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its versatile applications and intriguing reactivity. In this article, we will delve into the structural characteristics, synthesis methods, chemical properties, and recent advancements in the utilization of this compound.

Structural Analysis and Key Features

The molecular structure of 1-chloro-4-(prop-2-en-1-ylsulfanyl)methylbenzene is characterized by a benzene ring substituted with a chlorine atom at position 1 and a propargyl sulfanyl group at position 4. The presence of the sulfanyl group (-S-) introduces unique electronic properties, making the compound highly reactive under specific conditions. The propargyl group (C≡CH) further enhances the compound's reactivity due to its triple bond, which can participate in various addition and coupling reactions.

Recent studies have highlighted the importance of such structures in the development of advanced materials. For instance, researchers have explored the use of 1-chloro-4-(propargylsulfanyl)methylbenzene as a precursor for synthesizing sulfur-containing polymers with enhanced mechanical and thermal properties. These polymers exhibit potential applications in high-performance composites and electronic devices.

Synthesis Methods and Chemical Properties

The synthesis of 1-chloro-4-(propargylsulfanyl)methylbenzene typically involves multi-step reactions, often starting from benzene derivatives. A common approach includes Friedel-Crafts alkylation followed by substitution reactions to introduce the chlorine and sulfanyl groups. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields.

Chemically, this compound exhibits high reactivity due to its electron-deficient aromatic ring and the electron-withdrawing effects of the chlorine atom. The sulfanyl group further activates certain positions on the ring for electrophilic substitution reactions. This makes it a valuable intermediate in organic synthesis, particularly in the preparation of biologically active compounds.

Applications in Pharmacology and Biotechnology

One of the most promising areas for 1-chloro-4-(propargylsulfanyl)methylbenzene is its application in drug discovery. Recent research has demonstrated its potential as a scaffold for developing anti-cancer agents. The compound's ability to modulate specific cellular pathways makes it a candidate for targeted therapies.

In addition to pharmacological applications, this compound has found utility in biotechnology as an affinity ligand for protein purification. Its unique chemical structure allows for selective binding to certain proteins, facilitating efficient separation processes.

Environmental Considerations and Safety

While 1-chloro-4-(propargylsulfanyl)methylbenzene offers numerous benefits, its environmental impact remains a critical consideration. Studies have shown that under certain conditions, this compound can undergo biodegradation, reducing its persistence in natural environments. However, further research is needed to fully understand its environmental fate and potential risks.

From a safety perspective, handling this compound requires adherence to standard laboratory protocols due to its potential hazards. Proper ventilation and personal protective equipment are essential during synthesis and manipulation.

Future Prospects and Research Directions

The future of 1-chloro-4-(propargylsulfanyl)methylbenzene lies in expanding its applications across diverse fields. Ongoing research focuses on optimizing its use as a building block for advanced materials and pharmaceutical compounds. Additionally, investigations into its catalytic properties are expected to unlock new synthetic pathways for complex molecules.

In conclusion, 1-chloro-4-(propargylsulfanyl)methylbenzene (CAS No. 99070-98) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers seeking innovative solutions in organic chemistry, materials science, and biotechnology.